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Chemical Profile & Hazards

The table below summarizes the identification and hazard information for 1,7-Heptanediamine [1] [2] [3].

Property Description

CAS Number 646-19-5 [1] [2]

Molecular
Formula

C₇H₁₈N₂ [1] [2]

Synonym(s) Heptamethylenediamine, 1,7-Diaminoheptane [1] [2] [4]

Signal Word Danger [1] [3]

Hazard
Statements

H314: Causes severe skin burns and eye damage. H318: Causes serious eye

damage [1] [3].
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1,7-Heptanediamine is air-sensitive and reacts dangerously with several common chemical classes [1] [3].

The following diagram outlines the key hazard scenarios arising from these incompatibilities:

Incompatible Chemicals Hazardous OutcomesReaction with Required ActionsRequires

Acids, Acid Chlorides,
Acid Anhydrides

Violent Reaction
(Intense Heat)

Decomposition
(Toxic Fumes)

Strong Oxidizing Agents Avoid Contact

Wear Full Protection

Store in Cool,
Tightly Closed Container

Click to download full resolution via product page

Safety Data Sheet (SDS) Reference

For comprehensive handling, the SDS recommends the following personal protective equipment (PPE) and

storage conditions [3]:

Eye/Face Protection: Face shield and safety glasses.
Skin Protection: Wear gloves. Nitrile rubber is a recommended material, with a minimum layer

thickness of 0.4 mm for full contact.
Body Protection: A complete suit protecting against chemicals.

Respiratory Protection: In places without adequate ventilation, use a full-face supplied air respirator.
Storage: Keep the container tightly closed in a cool, dry, and well-ventilated place, away from

incompatible materials [3].

First Aid Measures

If exposure occurs, take the following actions and immediately call a poison center or doctor [3]:
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Inhalation: Move the person into fresh air.

Skin Contact: Take off contaminated clothing and shoes immediately. Wash skin with plenty of soap
and water.

Eye Contact: Rinse cautiously with water for several minutes (at least 15 minutes). Remove contact
lenses if present and easy to do. Continue rinsing.

Suggestions for Further Research

The search results provide safety data but lack specific experimental case studies. To build a more

comprehensive knowledge base, you could:

Consult Specialized Databases: Search directly in scientific databases like PubMed or Scopus
for research articles on the reactivity of aliphatic diamines.
Review Industry Guidelines: Look for general laboratory safety manuals and chemical
compatibility charts from authoritative sources (e.g., National Fire Protection Association, which
assigns NFPA 704 codes as mentioned in the SDS [3]).

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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